Cas no 26586-55-0 (1-4-(4-Methylpiperazino)phenyl-1-ethanone)

• Product Name: 1-4-(4-Methylpiperazino)phenyl-1-ethanone
• CAS No: 26586-55-0
• Molecular Formula: C₁₃H₁₈N₂O
• Molecular Weight: 218.29482
• MDL: MFCD00023297
• CID: 256335

1-4-(4-Methylpiperazino)phenyl-1-ethanone Properties

Names and Identifiers

• 1-(4-(4-Methylpiperazin-1-yl)phenyl)ethanone
• 1-[4-(4-methylpiperazin-1-yl)phenyl]ethanone
• 1-[4-(4-Methylpiperazino)phenyl]-1-ethanone
• 4-(4-Methylpiperazino)acetophenone
• 4’-(4’-METHYLPIPERAZINO)ACETOPHENONE
• Ethanone,1-[4-(4-methyl-1-piperazinyl)phenyl]-
• 1-[4-(4-methylpiperazin-1-yl)phenyl]ethan-1-one
• 1-[4-(4-methyl-piperazin-1-yl)-phenyl]-ethanone
• 4-(4-methylpiperazino)-acetophenone
• ACETOPHENONE,4'-(4-METHYL-1-PIPERAZINYL)
• EINECS 247-827-5
• p-(4-methyl-1-piperazinyl)acetophenone
• p-(4-Methylpiperazino)-acetophenone

• MDL： MFCD00023297
• InChIKey： IRIZGAMYKHTLKS-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18N2O/c1-11(16)12-3-5-13(6-4-12)15-9-7-14(2)8-10-15/h3-6H,7-10H2,1-2H3
• SMILES： CC(=O)C1=CC=C(C=C1)N2CCN(C)CC2

Computed Properties

• Exact Mass: 218.14200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 16
• Complexity: 238
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 1.64390
• PSA: 23.55000
• Refractive Index: 1.6450 (estimate)
• Boiling Point: 358.99°C (rough estimate)
• Melting Point: 96-100 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.0346 (rough estimate)